Cas no 1455853-00-5 (Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate
• CAS No: 1455853-00-5
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• MDL: MFCD15505604
• CID: 4700868
• Update Time: 2025-06-07

Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate
• SEL14380753
• 4-piperidinecarboxylic acid, 1-(2,5-dioxo-3-pyrrolidinyl)-, ethyl ester
• Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate

• MDL： MFCD15505604
• Inchi： 1S/C12H18N2O4/c1-2-18-12(17)8-3-5-14(6-4-8)9-7-10(15)13-11(9)16/h8-9H,2-7H2,1H3,(H,13,15,16)
• InChI Key： ZDVOXYCRHDDOEH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C2C(NC(C2)=O)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Topological Polar Surface Area: 75.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate

Research Brief on Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate (CAS: 1455853-00-5): Recent Advances and Applications

Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate (CAS: 1455853-00-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidinone and piperidine carboxylate structure, has been explored for its potential applications in the development of novel therapeutics. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the compound's utility as a building block for the synthesis of small-molecule inhibitors of protein-protein interactions (PPIs). The study highlighted the compound's ability to serve as a versatile scaffold, enabling the introduction of various functional groups to modulate biological activity. The researchers reported that derivatives of Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate exhibited promising binding affinities to targets involved in neurodegenerative diseases, such as tau protein aggregation in Alzheimer's disease.

Another significant advancement was reported in a 2024 paper in *Bioorganic & Medicinal Chemistry Letters*, where the compound was utilized in the development of prodrugs for enhanced blood-brain barrier (BBB) penetration. The study demonstrated that esterase-labile prodrugs derived from Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate could effectively deliver therapeutic agents to the central nervous system (CNS), addressing a major challenge in neuropharmacology. The prodrugs showed improved pharmacokinetic profiles and reduced off-target effects compared to their parent compounds.

Beyond its applications in neurology, Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate has also been explored in the context of anti-inflammatory drug development. A recent preprint on *ChemRxiv* detailed its use in the synthesis of novel NLRP3 inflammasome inhibitors. The study found that the compound's structural features facilitated the design of molecules with high selectivity and potency against NLRP3, a key mediator of inflammatory responses. These findings suggest potential applications in treating conditions such as gout, atherosclerosis, and autoimmune diseases.

In summary, Ethyl 1-(2,5-dioxopyrrolidin-3-yl)piperidine-4-carboxylate (CAS: 1455853-00-5) continues to be a valuable tool in medicinal chemistry, with recent research underscoring its versatility and potential in addressing unmet medical needs. Future studies are expected to further explore its applications in drug design and delivery, particularly in challenging therapeutic areas like CNS disorders and chronic inflammation.